4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone

• IUPAC Name: 4-[(2,6-dichlorophenyl)methylsulfonyl]-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C15H12Cl2N2O3S/c16-11-4-3-5-12(17)10(11)9-23(21,22)19-8-15(20)18-13-6-1-2-7-14(13)19/h1-7H,8-9H2,(H,18,20)
• InChI Key: GCAIGQORUKFNBO-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CC=CC=C2N1S(=O)(=O)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C15H12Cl2N2O3S
• Molecular Weight: 371.2 g/mol

Description

4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone, also known as DCBQ or NSC 710464, is a chemical compound that has been extensively studied for its potential therapeutic properties. This compound belongs to the family of quinoxaline derivatives, which have been found to exhibit a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has also been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects
4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been found to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been shown to induce DNA damage and to inhibit cell cycle progression. In animal models of inflammation and pain, 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been found to reduce the production of inflammatory cytokines and to reduce pain behavior.

Advantages and Limitations for Lab Experiments

4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has several advantages for lab experiments, including its high purity and stability. 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone is also readily available in large quantities, making it a cost-effective compound for research purposes. However, 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Therefore, careful consideration should be given to the appropriate concentration and delivery method for 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone in lab experiments.

Future Directions

There are several future directions for research on 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone. One area of interest is the development of 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone derivatives with improved pharmacological properties. Another area of interest is the investigation of the potential synergistic effects of 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone with other anti-cancer or anti-inflammatory agents. Finally, further studies are needed to elucidate the mechanism of action of 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone and to identify its molecular targets in cancer cells and inflammatory pathways.
Conclusion
4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone is a promising compound with potential therapeutic properties in cancer, inflammation, and pain. The synthesis method for 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been well established, and its scientific research application has been extensively studied. 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has several advantages for lab experiments, but also has some limitations that should be considered. Future research on 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone should focus on the development of derivatives with improved pharmacological properties, investigation of potential synergistic effects, and elucidation of its mechanism of action.

Scientific Research Applications

4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been studied for its potential therapeutic properties in various fields of research. In the field of cancer research, 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been found to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and leukemia. 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In addition to its anti-cancer properties, 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been studied for its potential as an anti-inflammatory and analgesic agent. 4-[(2,6-dichlorobenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been found to inhibit the production of inflammatory cytokines and to reduce pain in animal models of inflammation and neuropathic pain.